5-Phenyl-2-(4-phenyl-1,3-thiazol-2-yl)-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C18H13N3OS
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 5-phenyl-2-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-3-one
• InChI: InChI=1S/C18H13N3OS/c22-17-11-15(13-7-3-1-4-8-13)20-21(17)18-19-16(12-23-18)14-9-5-2-6-10-14/h1-12,20H
• InChI Key: QUWPZYBCEHNTER-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=O)N(N2)C3=NC(=CS3)C4=CC=CC=C4

Description

5-Phenyl-2-(4-phenyl-1,3-thiazol-2-yl)-2,4-dihydro-3H-pyrazol-3-one, commonly known as PTZ, is a heterocyclic compound that has drawn significant attention from the scientific community due to its diverse pharmacological properties. PTZ is a pyrazolone derivative that has been synthesized by various methods and used in numerous scientific research applications.

Mechanism of Action

The mechanism of action of PTZ is not fully understood, but it has been suggested that it acts by inhibiting the activity of various enzymes and receptors in the body. PTZ has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This property makes PTZ a potential therapeutic agent for the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
PTZ has been shown to possess various biochemical and physiological effects. It has been found to possess antioxidant properties, which help in reducing oxidative stress in the body. PTZ has also been shown to possess anti-inflammatory properties, which help in reducing inflammation in the body. Additionally, PTZ has been shown to possess anti-tumor properties, which make it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

PTZ has several advantages and limitations when used in lab experiments. One advantage is that it is readily available and relatively inexpensive. PTZ is also stable and can be stored for long periods without significant degradation. However, one limitation is that PTZ has low solubility in water, which can make it difficult to administer in certain experiments. PTZ is also highly reactive, which can make it difficult to handle in certain experiments.

Future Directions

There are several future directions for the use of PTZ in scientific research. One direction is the development of PTZ-based drugs for the treatment of Alzheimer's disease. Another direction is the investigation of the anti-tumor properties of PTZ for the development of cancer therapies. Additionally, the potential use of PTZ as an anti-inflammatory agent and its effects on other physiological processes should be further investigated. Overall, PTZ has the potential to be a valuable tool in scientific research and drug development.

Synthesis Methods

PTZ can be synthesized using different methods, including the reaction of 2-aminothiazole with ethyl acetoacetate, followed by the reaction with phenylhydrazine and 2-phenylacetyl chloride. Another method involves the reaction of 2-aminothiazole with ethyl acetoacetate, followed by the reaction with phenylhydrazine and benzoyl chloride. The synthesis of PTZ is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

PTZ has been widely used in scientific research for its diverse pharmacological properties. It has been found to possess antioxidant, anti-inflammatory, anti-tumor, and anti-diabetic properties. PTZ has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. This property makes PTZ a potential therapeutic agent for the treatment of Alzheimer's disease.